Cas no 159896-15-8 (4-(E-2-Carboxyvinyl)phenylboronic acid)

• Product Name: 4-(E-2-Carboxyvinyl)phenylboronic acid
• CAS No: 159896-15-8
• MF: C₉H₉BO₄
• MW: 191.976362943649
• MDL: MFCD01075704
• CID: 133756
• PubChem ID: 329763724
• Update Time: 2025-06-14

4-(E-2-Carboxyvinyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (E)-3-(4-Boronophenyl)acrylic acid
• 4-(2-Carboxyvinyl)Phenylboronic Acid
• 4-(E-2-Carboxyvinyl)benzeneboronic acid
• 4-(E-2-Carboxyvinyl)phenylboronic acid
• 4-(trans-2-Carboxyvinyl)benzeneboronic acid
• 4-(2-Carboxy-(E)-ethenyl)benzeneboronic acid
• AKOS BRN-0294
• RARECHEM BK HW 0110
• 4-BORONOCINNAMIC ACID
• 4-(2-CARBOXYVINYL)BENZENEBORONIC ACID
• 4-(trans-2-Carboxyvinyl)phenylboronic acid
• 4-(CARBOXYVIN-2-YL)PHENYLBORONIC ACID
• C9H9BO4
• 3-(4-Boronophenyl)Acrylic Acid
• 4-phenylpropylester boronic acid
• (2E)-3-[4-(DIHYDROXYBORANYL)PHENYL]PROP-2-ENOIC ACID
• (E)-3-(4-boronophenyl)prop-2-enoic acid
• 3-[4-(dihydroxyboranyl)phen
• 4-(E-2-Carboxyvinyl)benzeneboronic acid 96%
• A883260
• PD007916
• AS-55248
• NS00073511
• 2-Propenoic acid, 3-(4-boronophenyl)-, (2E)-
• BDBM50067886
• 4-(trans-2-carboxyvinyl) phenylboronic acid
• DB02503
• [4-(e-2-carboxyvinyl)phenyl]boronic acid
• AMY33058
• 3-(4-Boronophenyl)AcrylicAcid
• 4-(2-Carboxyvinyl)benzeneboronicacid
• CS-0060215
• 4-[(E)-2-Carboxyvinyl]benzeneboronic acid
• Q27093489
• 151169-68-5
• 2-Propenoic acid, 3-(4-boronophenyl)-
• W17849
• (2E)-3-(4-Boronophenyl)-2-propenoic acid
• 4-(2-Carboxyvinyl)phenylboronicacid
• AKOS004116400
• A809128
• CHEMBL139928
• 159896-15-8
• IEMLKNHGGSYOMP-ZZXKWVIFSA-N
• MFCD01075704
• (2E)-3-(4-(dihydroxyboranyl)phenyl)prop-2-enoic acid

• MDL： MFCD01075704
• Inchi： 1S/C9H9BO4/c11-9(12)6-3-7-1-4-8(5-2-7)10(13)14/h1-6,13-14H,(H,11,12)/b6-3+
• InChI Key： IEMLKNHGGSYOMP-ZZXKWVIFSA-N
• SMILES： OB(C1C=CC(/C=C/C(=O)O)=CC=1)O

Computed Properties

• Exact Mass: 192.05900
• Monoisotopic Mass: 192.0593889 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8
• Molecular Weight: 191.98

Experimental Properties

• Melting Point: 187-193 °C
• PSA: 77.76000
• LogP: -0.53580

4-(E-2-Carboxyvinyl)phenylboronic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on 4-(E-2-Carboxyvinyl)phenylboronic acid

Comprehensive Guide to 4-(E-2-Carboxyvinyl)phenylboronic acid (CAS No. 159896-15-8): Properties, Applications, and Innovations

4-(E-2-Carboxyvinyl)phenylboronic acid (CAS No. 159896-15-8) is a versatile boronic acid derivative widely used in organic synthesis, pharmaceuticals, and material science. This compound features a unique carboxyvinyl group attached to a phenylboronic acid moiety, making it a valuable building block for Suzuki-Miyaura cross-coupling reactions and other catalytic processes. Its molecular structure (C₉H₉BO₄) combines reactivity with stability, enabling applications in drug discovery, bioconjugation, and sensor development.

In recent years, the demand for 4-(E-2-Carboxyvinyl)phenylboronic acid has surged due to its role in designing targeted therapeutics and biocompatible materials. Researchers highlight its utility in glycoprotein recognition and enzyme inhibition, aligning with trends in precision medicine and diagnostic tools. A 2023 study published in Advanced Synthesis & Catalysis emphasized its efficiency in aqueous-phase reactions, addressing environmental concerns in chemical synthesis.

The compound's boronate ester formation capability with diols has spurred innovations in glucose sensing technologies, a hot topic in diabetes management. Users frequently search for "boronic acid probes for biomarkers" and "non-invasive biosensors," reflecting its relevance to wearable health tech. Unlike conventional reagents, 159896-15-8 exhibits pH-dependent solubility, enabling selective binding in physiological conditions.

From an industrial perspective, 4-(E-2-Carboxyvinyl)phenylboronic acid serves as a key intermediate for OLED materials and photovoltaic cells, answering search queries like "organic electronics raw materials." Its conjugated double bond enhances electron transport properties, making it ideal for flexible displays – a market projected to reach $157 billion by 2026 (Grand View Research).

Quality parameters for CAS No. 159896-15-8 typically include ≥98% purity (HPLC), with storage recommendations at 2-8°C under inert atmosphere. Leading suppliers provide custom synthesis services to meet specific research-grade or GMP standards, addressing the growing need for specialty chemicals in academia and industry.

Emerging applications in click chemistry and bioorthogonal reactions further elevate the compound's profile. A 2024 Nature Chemistry review highlighted its potential for in vivo imaging when paired with fluorogenic scaffolds, responding to trending searches about "real-time cellular tracking." The E-isomer configuration ensures optimal spatial orientation for molecular interactions.

Environmental considerations drive innovation in green synthesis methods for this compound. Recent patents describe microwave-assisted production with 92% yield improvement, reducing solvent waste – a solution aligned with sustainable chemistry principles frequently queried in ESG-focused research.

For analytical characterization, 4-(E-2-Carboxyvinyl)phenylboronic acid demonstrates distinct FT-IR peaks at 1680 cm^-1 (C=O stretch) and 1340 cm^-1 (B-O vibration), while LC-MS typically shows [M-H]^- at m/z 191. These spectral signatures help researchers verify compound identity, addressing common questions about boronic acid authentication techniques.

The compound's structure-activity relationship (SAR) continues to inspire medicinal chemistry breakthroughs. Computational models predict strong binding affinity to serine proteases, explaining its investigation in anti-inflammatory drug development – a trending topic in autoimmune disease research.

Regulatory status varies by region, but 159896-15-8 generally falls under standard laboratory chemical classifications. Proper handling requires PPE including nitrile gloves and goggles, with disposal following institutional guidelines for boron-containing compounds.